Cas no 23095-16-1 (2-bromo-4-methoxybenzene-1-sulfonyl chloride)

2-Bromo-4-methoxybenzene-1-sulfonyl chloride is a versatile sulfonylating reagent used in organic synthesis, particularly for introducing sulfonyl groups into target molecules. Its bromo and methoxy substituents enhance reactivity and selectivity, making it valuable for constructing complex aromatic frameworks. The compound is commonly employed in pharmaceutical and agrochemical research, where sulfonamide formation is critical. It exhibits stability under standard handling conditions, ensuring reliable performance in reactions such as nucleophilic substitutions or cross-couplings. The electron-withdrawing sulfonyl chloride group and electron-donating methoxy moiety provide a balanced electronic profile, facilitating controlled functionalization. Suitable for use under inert atmospheres, it is a practical choice for advanced synthetic applications requiring precise sulfonylation.

2-bromo-4-methoxybenzene-1-sulfonyl chloride structure

23095-16-1 structure

Product Name:2-bromo-4-methoxybenzene-1-sulfonyl chloride

CAS No:23095-16-1

MF:C₇H₆BrClO₃S

MW:285.542739391327

CID:2625592

PubChem ID:17389861

Update Time:2025-05-27

2-bromo-4-methoxybenzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- 2-bromo-4-methoxybenzene-1-sulfonyl chloride
- 830-828-5
- Benzenesulfonyl chloride, 2-bromo-4-methoxy-
- CS-0214787
- AT13519
- NRNTWMTVYWBKSM-UHFFFAOYSA-N
- DTXSID30589595
- 2-bromo-4-methoxybenzene-1-sulfonylchloride
- SCHEMBL1874207
- DTXCID40540359
- YAA09516
- MFCD08752806
- EN300-192050
- FS-6164
- 2-broMo-4-(Methyloxy)benzenesulfonyl chloride
- AKOS000162261
- 23095-16-1
- MDL： MFCD08752806
- Inchi： 1S/C7H6BrClO3S/c1-12-5-2-3-7(6(8)4-5)13(9,10)11/h2-4H,1H3
- InChI Key： NRNTWMTVYWBKSM-UHFFFAOYSA-N
- SMILES： BrC1C=C(C=CC=1S(=O)(=O)Cl)OC

Computed Properties

Exact Mass: 283.89096Da
Monoisotopic Mass: 283.89096Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 261
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 51.8Å²

2-bromo-4-methoxybenzene-1-sulfonyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBES0233-1 G	2-bromo-4-methoxybenzene-1-sulfonyl chloride	23095-16-1	95%	1g	¥ 1,412.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBES0233-5 G	2-bromo-4-methoxybenzene-1-sulfonyl chloride	23095-16-1	95%	5g	¥ 4,237.00	2021-05-07
Fluorochem	038042-1g	2-Bromo-4-methoxybenzenesulfonyl chloride	23095-16-1	99%	1g	￡235.00	2022-03-01
Fluorochem	038042-5g	2-Bromo-4-methoxybenzenesulfonyl chloride	23095-16-1	99%	5g	￡690.00	2022-03-01
Apollo Scientific	OR61542-250mg	2-Bromo-4-methoxybenzenesulfonyl chloride	23095-16-1		250mg	£90.00	2025-02-20
Apollo Scientific	OR61542-1g	2-Bromo-4-methoxybenzenesulfonyl chloride	23095-16-1		1g	£175.00	2025-02-20
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBES0233-1G	2-bromo-4-methoxybenzene-1-sulfonyl chloride	23095-16-1	95%	1g	￥ 1,412.00	2023-03-19
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBES0233-5G	2-bromo-4-methoxybenzene-1-sulfonyl chloride	23095-16-1	95%	5g	￥ 4,237.00	2023-03-19
TRC	B432935-25mg	2-Bromo-4-methoxybenzene-1-sulfonyl chloride	23095-16-1		25mg	$ 50.00	2022-06-07
TRC	B432935-50mg	2-Bromo-4-methoxybenzene-1-sulfonyl chloride	23095-16-1		50mg	$ 70.00	2022-06-07